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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B031775 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuanced

differences between gas odorants is critical for safety, efficacy, and environmental

considerations. This guide provides an in-depth comparison of two commonly used natural gas

odorants: tert-butyl mercaptan (TBM) and tetrahydrothiophene (THT), supported by available

data and experimental methodologies.

Natural gas, in its processed state, is virtually odorless, posing a significant safety risk in the

event of a leak. To mitigate this danger, odorants are added to provide a distinct warning smell.

The choice of odorant depends on various factors including its odor intensity, chemical stability,

and behavior in different environments. Tert-butyl mercaptan, a mercaptan (thiol), and

tetrahydrothiophene, a cyclic sulfide, are two of the most prevalent odorants in the natural gas

industry, with TBM being more common in North America and THT favored in Europe.[1]

Performance Characteristics: A Head-to-Head
Comparison
The effectiveness of a gas odorant is determined by several key performance indicators. A

summary of the physical and chemical properties of TBM and THT is presented in Table 1.
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Property
Tert-Butyl
Mercaptan (TBM)

Tetrahydrothiophe
ne (THT)

References

Chemical Formula C4H10S C4H8S [2],[3]

Molecular Weight 90.19 g/mol 88.17 g/mol [2],[4]

Odor Threshold
< 0.33 ppb (range:

0.029 - 0.9 ppb)

~1 ppb (range: 0.62 -

1000 ppb)
[5],[1],[4]

Odor Description
Unpleasant, pungent,

"gassy"

Strong, unpleasant,

sulfurous (garlic,

rotting eggs)

[5],[6]

Freezing Point -0.5 °C -96 °C [1],

Boiling Point 62 - 65 °C 119 °C [2],

Vapor Pressure @

25°C
181 mmHg 18 mmHg [1],[7]

Vapor Density (Air=1) 3.1 3.05 [1],[7]

Odor Intensity and Impact
Odor intensity is a critical factor, as the primary function of an odorant is to be readily

detectable at concentrations well below the lower explosive limit of natural gas. TBM is

recognized for its very low odor threshold, meaning it can be detected at extremely low

concentrations.[3][5] In contrast, while THT also has a strong odor, some sources suggest it

has a lower odor impact, which can make over-odorization less of an issue.

Chemical Stability and Persistence
An ideal odorant must remain stable within the gas distribution system to ensure consistent

odor intensity from the point of injection to the end-user. THT is noted for its high resistance to

pipeline oxidation. TBM is considered the most resistant to oxidation among the mercaptans.

Soil Penetrability
In the event of an underground gas leak, the odorant must be able to permeate the soil to be

detected on the surface. TBM is reported to have good soil penetration, a desirable
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characteristic for buried pipelines. Conversely, THT is described as having poor soil

penetrability.

Experimental Protocols for Odorant Evaluation
The performance of gas odorants is evaluated through a series of standardized experimental

protocols.

Olfactometry: Measuring Odor Intensity
Objective: To determine the odor threshold and intensity of a gas odorant.

Methodology: Dynamic olfactometry is a common method, often following standards such as

ASTM D6273-98 ("Standard Test Method for Natural Gas Odor Intensity"). This involves:

Sample Preparation: A known concentration of the odorant in natural gas is prepared.

Dilution: The odorized gas is diluted with an odorless, purified air stream in a device called

an olfactometer.

Sensory Panel: A panel of trained and screened human assessors is presented with a series

of diluted gas samples, starting from below the expected odor threshold.

Threshold Determination: The concentration at which a certain percentage of the panel can

reliably detect an odor is determined as the odor threshold.[8] The "readily detectable level"

is the concentration at which the odor is easily identifiable as that of natural gas.[8]

Chemical Analysis: Monitoring Odorant Concentration
Objective: To quantify the concentration of the odorant in the natural gas stream.

Methodologies:

Length-Of-Stain Detector Tubes (Stain Tubes): These tubes contain a chemical reagent that

changes color upon reaction with the odorant. A calibrated hand pump draws a specific

volume of gas through the tube, and the length of the color stain corresponds to the odorant

concentration. This method is often used for field screening.[2] Applicable standards include

ASTM D1988 and ASTM D4810.[2]
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Online Process Analyzers: Instruments like the OMA (Optical Measurement Analyzer) use

UV spectroscopy to provide continuous, real-time monitoring of odorant concentrations in

pipelines.[9]

Gas Chromatography (GC): Portable micro-gas chromatographs can be used for on-site

analysis of odorant levels in the distribution network.[2]

Soil Penetrability Testing
Objective: To assess the ability of an odorant to migrate through soil.

Methodology: While a standardized protocol is not readily available in the reviewed literature, a

general approach would involve:

Test Column Preparation: A column is packed with a specific type of soil with controlled

density and moisture content.

Odorant Introduction: A controlled flow of odorized natural gas is introduced at the bottom of

the soil column.

Vapor Sampling: Gas samples are collected at various depths and at the surface of the soil

column over time.

Concentration Analysis: The concentration of the odorant in the collected samples is

measured using gas chromatography or other sensitive analytical techniques to determine

the rate and extent of penetration.

Olfactory Signaling Pathways
The perception of odor begins with the interaction of odorant molecules with olfactory receptors

(ORs) in the nasal cavity. These receptors are G-protein coupled receptors (GPCRs).[10]
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General Olfactory Signaling Pathway

Recent research suggests a more detailed mechanism for sulfur-containing odorants, involving

metal ions as cofactors in the olfactory receptor binding pocket.[6] Specifically, a mouse

olfactory receptor, MOR244-3, has been identified to respond to sulfur compounds in a process

that requires the presence of copper ions.[6] Another olfactory receptor, OR2M3, has been

associated with the perception of tert-butylthiol.

Tert-Butyl Mercaptan (TBM) Binding Tetrahydrothiophene (THT) Binding

TBM

Olfactory Receptor
(OR2M3)

Binds to
Binding Pocket

THT

Olfactory Receptor
(e.g., MOR244-3)

Copper Ion (Cofactor)

Click to download full resolution via product page

Odorant-Receptor Binding Mechanisms

Conclusion
The selection between tert-butyl mercaptan and tetrahydrothiophene as a gas odorant

involves a trade-off between several performance characteristics. TBM offers a very low odor
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threshold and good soil penetrability, making it highly effective for leak detection, especially

from underground pipelines. However, its higher freezing point often necessitates blending with

other compounds. THT, on the other hand, exhibits excellent stability in pipelines but has

poorer soil penetrability and a potentially higher odor threshold.

For researchers and professionals in drug development, the study of these odorants and their

interaction with olfactory receptors provides valuable insights into ligand-receptor binding and

signaling pathways. The discovery of the role of metal ions in the detection of sulfur

compounds opens new avenues for research into the molecular basis of olfaction, which could

have broader implications for understanding sensory perception and developing novel

therapeutic agents. The distinct properties of TBM and THT also serve as a compelling case

study in the application of chemical principles to solve real-world safety challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetrahydrothiophene as Gas Odorants]. BenchChem, [2025]. [Online PDF]. Available at:
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gas-odorants-like-tht]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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